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CAS No.: 21078-65-9

Cat. No.: B1606274

Get Quote

Executive Summary
2-Ethyl-1-decanol (CAS: 21078-65-9) represents a specific class of branched fatty alcohols—

often overshadowed by its symmetric isomer, 2-butyl-1-octanol (Isofol 12)—yet possessing

distinct physicochemical properties critical for modern drug delivery systems. Unlike linear fatty

alcohols (e.g., 1-dodecanol) which crystallize and form rigid lipid domains, the C2-branched

structure of 2-ethyl-1-decanol provides a "steric kink" that lowers the melting point and

enhances fluidity. This guide explores the historical evolution of its synthesis via modified

Guerbet/Aldol chemistry, its role as a permeation enhancer in transdermal therapeutics, and

the precise methodologies for its characterization.

Historical Context: From Marcel Guerbet to Tailored
Isomers
The history of 2-ethyl-1-decanol is inextricably linked to the broader discovery of branched

alcohols by Marcel Guerbet in the 1890s.
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1899 (The Foundation): Marcel Guerbet discovered that heating primary alcohols with

sodium ethoxide produced higher molecular weight, branched alcohols. This self-

condensation (e.g., Butanol + Butanol

2-Ethylhexanol) became known as the Guerbet Reaction.

1960s-1970s (Industrial Optimization): Companies like Condea (now Sasol) and BASF

refined the process using transition metal catalysts (Rh, Pd) to lower temperatures and

improve yields. The focus shifted from simple self-condensation to Cross-Aldol

Condensation, allowing the synthesis of asymmetric isomers.

The Specific Isomer (2-Ethyl-1-decanol): While standard Guerbet synthesis of Hexanol

yields 2-butyloctanol, the synthesis of 2-ethyl-1-decanol requires a "mixed" feedstock

approach (C4 + C8). Its emergence in patent literature (e.g., US Patents on surfactant

systems) signaled a move toward "tunable" hydrophobicity, where formulators needed a C12

alcohol with lower viscosity than the standard Guerbet product.

Chemical Synthesis: The Cross-Aldol Protocol
The synthesis of 2-ethyl-1-decanol is not a standard self-Guerbet reaction. It requires the

cross-condensation of n-Butanal (C4) and n-Octanal (C8).

Reaction Logic
To achieve the 2-ethyl branch on a decyl chain:

Nucleophile: n-Butanal (provides the

-carbon and the ethyl branch).

Electrophile: n-Octanal (provides the chain extension).

Mechanism: Base-catalyzed Aldol condensation followed by dehydration and hydrogenation.

Experimental Protocol (Lab Scale)
Note: This protocol assumes standard Schlenk line techniques for handling air-sensitive

catalysts during hydrogenation.
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Reagents:

n-Octanal (1.0 eq)

n-Butanal (1.2 eq - excess to drive equilibrium)

KOH (aqueous, 10% w/w)

Pd/C Catalyst (5% loading)

Hydrogen gas

Step-by-Step Methodology:

Aldol Condensation:

Charge a 3-neck round bottom flask with n-Octanal and 10% KOH solution.

Heat to 80°C under vigorous stirring.

Add n-Butanal dropwise over 2 hours. Criticality: Slow addition prevents Butanal self-

condensation (which would yield 2-ethylhexenal).

Phase Separation: The organic layer contains the intermediate 2-ethyl-2-decenal.

Separate and wash with brine to neutral pH.

Hydrogenation:

Transfer the unsaturated aldehyde (2-ethyl-2-decenal) to a high-pressure autoclave.

Add Pd/C catalyst (0.5 wt% relative to substrate).

Pressurize with

to 30 bar; heat to 140°C.

Monitor reaction via GC until the carbonyl peak disappears.

Purification:
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Filter catalyst.

Distill under reduced pressure (approx. 10 mmHg). 2-Ethyl-1-decanol boils at ~125-

130°C (at reduced pressure).

Synthesis Workflow Visualization

n-Butanal (C4)
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(Hydrogenation)

Click to download full resolution via product page

Caption: Figure 1: Cross-Aldol synthesis route for 2-Ethyl-1-decanol utilizing C4/C8

feedstocks.

Physicochemical Profile & Data
The branching at the C2 position disrupts intermolecular Van der Waals forces, resulting in a

liquid state at room temperature, unlike the solid linear 1-dodecanol.

Table 1: Comparative Properties of C12 Alcohols
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Property 2-Ethyl-1-decanol
1-Dodecanol
(Linear)

2-Butyloctanol
(Isofol 12)

CAS Number 21078-65-9 112-53-8 3913-02-8

Molecular Weight 186.34 g/mol 186.34 g/mol 186.34 g/mol

Melting Point < -20°C (Liquid) 24°C (Solid) < -50°C

Boiling Point ~245°C 259°C ~235°C

Viscosity (20°C) ~20 mPa·s Solid ~28 mPa·s

HLB Value ~5.0 (Lipophilic) ~5.0 ~5.0

Water Solubility Insoluble Insoluble Insoluble

Data Interpretation: The lower viscosity of 2-ethyl-1-decanol compared to 2-butyloctanol (due

to the shorter ethyl branch vs. butyl branch) makes it a superior solvent for low-viscosity

injectables or topical sprays.

Pharmaceutical Applications
Transdermal Permeation Enhancement
2-Ethyl-1-decanol acts as a lipid fluidizer. In the Stratum Corneum (SC), the lipid bilayer is

tightly packed.

Mechanism: The alcohol headgroup (-OH) anchors at the polar interface of the bilayer. The

branched alkyl tail inserts into the hydrophobic core. The "ethyl" branch creates a void

volume (steric hindrance), preventing the SC lipids from repacking tightly.

Result: Increased diffusion coefficient (

) for co-administered drugs.

Solvent for Lipophilic Actives
In topical formulations (gels/creams), it serves as a co-solvent for poorly soluble APIs (e.g.,

Ibuprofen, Testosterone). Its branched nature prevents the formulation from crystallizing over

time, a common issue with linear alcohols.
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Mechanism of Action Diagram
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Caption: Figure 2: Mechanism of skin permeation enhancement via lipid bilayer disruption.

Safety and Toxicology
While generally considered safe for topical use, branched alcohols have specific toxicological

profiles:

Skin Irritation: Moderate. The C12 chain length is often associated with peak irritation

potential in alcohols, but branching tends to mitigate this compared to linear dodecanol.

Biodegradability: Readily biodegradable, though slightly slower than linear analogs due to

the steric hindrance of the branch point affecting enzymatic oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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